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Compound of Interest

Compound Name: mytoxin B

Cat. No.: B15606362

Get Quote

This guide provides a comprehensive overview of Aflatoxin B1 and B2, two potent mycotoxins

produced by species of the Aspergillus fungus. These mycotoxins are of significant concern in

agriculture, food safety, and public health due to their widespread contamination of staple crops

and their severe toxicological effects. This document is intended for researchers, scientists,

and drug development professionals.

Chemical Structure and Properties
Aflatoxin B1 (AFB1) and Aflatoxin B2 (AFB2) are difuranocoumarin derivatives.[1] AFB1 is

characterized by a double bond in the terminal furan ring, which is absent in the saturated furan

ring of AFB2.[2] This structural difference significantly impacts their biological activity, with

AFB1 being the more potent toxin. Both compounds exhibit blue fluorescence under ultraviolet

light, a property that is utilized in their detection.[2]

Below are the chemical structures of Aflatoxin B1 and Aflatoxin B2:

Aflatoxin B1 (AFB1)

Chemical Formula: C₁₇H₁₂O₆[3]
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Molecular Weight: 312.27 g/mol [3]

CAS Number: 1162-65-8[3]

Aflatoxin B2 (AFB2)

Chemical Formula: C₁₇H₁₄O₆[4][5]

Molecular Weight: 314.29 g/mol [5]

CAS Number: 7220-81-7[4][5]

A summary of their key physicochemical properties is presented in the table below.

Property Aflatoxin B1 Aflatoxin B2

Chemical Formula C₁₇H₁₂O₆[3] C₁₇H₁₄O₆[4][5]

Molecular Weight 312.27 g/mol [3] 314.29 g/mol [5]

CAS Number 1162-65-8[3] 7220-81-7[4][5]

Appearance
Colorless to pale-yellow

crystals[6]
Solid[6]

Fluorescence Blue[2] Blue[7]

Mechanism of Action and Toxicity
Aflatoxin B1 is a potent hepatocarcinogen in humans and is classified as a Group 1 human

carcinogen by the International Agency for Research on Cancer (IARC).[8] Its toxicity is

primarily mediated through its metabolic activation in the liver by cytochrome P450 enzymes

(CYP1A2 and CYP3A4) to the highly reactive AFB1-8,9-epoxide (AFBO).[9] This epoxide can

form adducts with DNA and proteins, leading to mutations and cellular damage.[8][9]

The toxic effects of AFB1 are multifaceted and involve the induction of:

Oxidative Stress: The metabolism of AFB1 generates reactive oxygen species (ROS),

leading to lipid peroxidation and damage to cellular components.[10]
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Apoptosis: AFB1 can induce programmed cell death in hepatocytes through both intrinsic

and extrinsic pathways, including the death receptor pathway.[8]

Cell Cycle Arrest: AFB1 can disrupt the normal cell cycle, leading to an accumulation of cells

in the G1 phase.[11]

Inflammation: AFB1 exposure can trigger inflammatory responses in the liver.[9]

The signaling pathway for Aflatoxin B1-induced hepatotoxicity is complex, involving the

activation of multiple downstream targets that contribute to cellular damage and

carcinogenesis.
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Aflatoxin B1 Metabolic Activation and Toxicity Pathway.

Experimental Protocols: Detection and
Quantification
High-Performance Liquid Chromatography (HPLC) with fluorescence detection is a widely used

and sensitive method for the determination of aflatoxins in various matrices.[12][13] The

following is a generalized protocol for the analysis of Aflatoxin B1 and B2 in a food matrix.
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Objective: To extract, purify, and quantify Aflatoxin B1 and B2 from a solid food sample using

immunoaffinity column cleanup and HPLC with fluorescence detection.

Materials:

Sample: Homogenized food sample (e.g., ground peanuts, cornmeal).[14]

Extraction Solvent: Methanol/water (e.g., 70:30 or 80:20, v/v).[12][14]

Immunoaffinity Columns (IAC): Specific for aflatoxins.[15]

Wash Buffer: Phosphate-buffered saline (PBS) or distilled water.[12]

Elution Solvent: Methanol.[14]

HPLC System: Equipped with a fluorescence detector and a C18 analytical column.[12]

Mobile Phase: Water/methanol or water/acetonitrile/methanol mixtures.[12]

Aflatoxin Standards: Certified reference materials for AFB1 and AFB2.[13]

Experimental Workflow:
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Sample Preparation & Extraction

Immunoaffinity Column (IAC) Cleanup

HPLC Analysis

1. Weigh Homogenized Sample

2. Add Extraction Solvent
(e.g., Methanol/Water)

3. Blend/Shake Vigorously

4. Centrifuge and/or Filter

5. Collect Supernatant (Extract)

6. Dilute Extract with PBS/Water

7. Pass Diluted Extract
Through IAC

8. Wash Column with Water

9. Elute Aflatoxins with Methanol

10. Collect Eluate

11. Evaporate Eluate to Dryness
(Optional, for concentration)

12. Reconstitute in Mobile Phase

13. Inject into HPLC System

14. Fluorescence Detection
(Ex: ~365 nm, Em: ~450 nm)

15. Quantify using Calibration Curve

Click to download full resolution via product page

Workflow for Aflatoxin B Analysis via HPLC-FLD.
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Detailed Methodological Steps:

Sample Extraction:

Weigh a representative portion of the homogenized sample (e.g., 20-50 g) into a blender

jar.[12]

Add a defined volume of the extraction solvent (e.g., 100 mL of methanol/water).[12]

Blend at high speed for a specified time (e.g., 1-3 minutes).[12]

Filter the extract through a fluted filter paper or centrifuge to separate the solid debris.[12]

Immunoaffinity Column Cleanup:

Dilute a portion of the filtered extract with PBS or water to reduce the methanol

concentration, which is crucial for antibody binding in the IAC.[14]

Pass the diluted extract through the immunoaffinity column at a slow, steady flow rate

(e.g., 1-2 drops per second).[14] The antibodies in the column will specifically bind the

aflatoxins.

Wash the column with distilled water to remove impurities that are not bound to the

antibodies.[12]

Slowly pass pure methanol through the column to denature the antibodies and elute the

purified aflatoxins. Collect the eluate.[14]

Quantification by HPLC:

The collected eluate may be evaporated to dryness under a gentle stream of nitrogen and

reconstituted in a smaller volume of mobile phase to concentrate the sample.

Inject a known volume (e.g., 20-100 µL) of the prepared sample into the HPLC system.[12]

Set the fluorescence detector to the appropriate excitation and emission wavelengths for

aflatoxins (typically around 365 nm for excitation and 450 nm for emission).[13]
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Aflatoxins B1 and G1 often require post-column derivatization (e.g., with iodine or

electrochemically using a KOBRA® cell) to enhance their fluorescence signal, while B2

and G2 fluoresce strongly naturally.[16][17]

Identify and quantify the aflatoxin peaks in the chromatogram by comparing their retention

times and peak areas to those of the certified standards run under the same conditions. A

calibration curve is constructed using serial dilutions of the standards for accurate

quantification.[18]

Validation Parameters: For method validation, key parameters such as linearity, limit of

detection (LOD), limit of quantification (LOQ), accuracy (recovery), and precision (repeatability

and reproducibility) should be thoroughly evaluated according to established guidelines (e.g.,

AOAC, ICH).[16][17][18] LODs for AFB1 and AFB2 are often in the low µg/kg (ppb) range.[15]

[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. Aflatoxin B1 [webbook.nist.gov]

4. Aflatoxin B2 | C17H14O6 | CID 2724360 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Aflatoxin B2 [webbook.nist.gov]

6. Aflatoxins | C17H12O7 | CID 14421 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. AFLATOXIN B2: CHEMICAL IDENTITY AND BIOLOGICAL ACTIVITY - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. Aflatoxin B1 invokes apoptosis via death receptor pathway in hepatocytes - PMC
[pmc.ncbi.nlm.nih.gov]

9. Research progress in toxicological effects and mechanism of aflatoxin B1 toxin - PMC
[pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://academic.oup.com/jaoac/article-abstract/98/4/939/5654627
https://pubmed.ncbi.nlm.nih.gov/26268976/
https://www.tsijournals.com/articles/analysis-of-aflatoxins-b1-b2-g1-and-g2-in-peanuts-validation-study-13569.html
https://academic.oup.com/jaoac/article-abstract/98/4/939/5654627
https://pubmed.ncbi.nlm.nih.gov/26268976/
https://www.tsijournals.com/articles/analysis-of-aflatoxins-b1-b2-g1-and-g2-in-peanuts-validation-study-13569.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10563701/
https://www.tsijournals.com/articles/analysis-of-aflatoxins-b1-b2-g1-and-g2-in-peanuts-validation-study-13569.html
https://www.benchchem.com/product/b15606362?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/a-Chemical-structure-of-Aflatoxins-of-B-family-B1-and-B2-and-G-family-G1-and-G2_fig1_344817135
https://www.researchgate.net/figure/Molecular-structure-of-the-aflatoxins-PubChem-2020_fig1_365574524
https://webbook.nist.gov/cgi/cbook.cgi?ID=1162-65-8
https://pubchem.ncbi.nlm.nih.gov/compound/Aflatoxin-B2
https://webbook.nist.gov/cgi/cbook.cgi?ID=7220-81-7
https://pubchem.ncbi.nlm.nih.gov/compound/Aflatoxins
https://pubmed.ncbi.nlm.nih.gov/14072177/
https://pubmed.ncbi.nlm.nih.gov/14072177/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5352397/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5352397/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9357370/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9357370/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606362?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Biological Mechanisms of Aflatoxin B1-Induced Bile Metabolism Abnormalities in
Ducklings - PMC [pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. nucleus.iaea.org [nucleus.iaea.org]

13. tools.thermofisher.com [tools.thermofisher.com]

14. shimadzu.com [shimadzu.com]

15. A high‐performance method for quantitation of aflatoxins B1, B2, G1, G2: Full validation
for raisin, peanut matrices, and survey of related products at Ho Chi Minh City - PMC
[pmc.ncbi.nlm.nih.gov]

16. academic.oup.com [academic.oup.com]

17. Method Validation for the Quantitative Analysis of Aflatoxins (B1, B2, G1, and G2) and
Ochratoxin A in Processed Cereal-Based Foods by HPLC with Fluorescence Detection -
PubMed [pubmed.ncbi.nlm.nih.gov]

18. tsijournals.com [tsijournals.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Aflatoxin B Mycotoxins].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606362/docs#an-in-depth-technical-guide-to-
aflatoxin-b-mycotoxins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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